Cas no 2770498-50-3 ((9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate
• CAS No: 2770498-50-3
• MF: C₂₁H₁₅N₃O₂
• MW: 341.362704515457
• CID: 6044502
• PubChem ID: 165994862
• Update Time: 2025-06-14

(9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396728
• 2770498-50-3
• (9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate

• Inchi： 1S/C21H15N3O2/c1-2-14-11-23-20(12-22-14)24-21(25)26-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h1,3-12,19H,13H2,(H,23,24,25)
• InChI Key： LGXDGUWTERLZDM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(C#C)=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 341.116426730g/mol
• Monoisotopic Mass: 341.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.1Ų

Additional information on (9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate (CAS: 2770498-50-3)

The compound (9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate (CAS: 2770498-50-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate as a versatile building block in the synthesis of complex molecules. Its ethynylpyrazine moiety, in particular, has been exploited in click chemistry reactions, enabling the efficient construction of diverse molecular architectures. Researchers have successfully utilized this compound in the development of novel PROTACs (Proteolysis Targeting Chimeras), which are emerging as a promising strategy for targeted protein degradation in cancer therapy.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of (9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate exhibit moderate inhibitory effects against certain kinase targets. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that optimized analogs of this compound showed selective inhibition of EGFR mutants, suggesting potential applications in targeted cancer therapies. However, further optimization of the pharmacokinetic properties is required to enhance their drug-like characteristics.

The stability and reactivity of (9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate have also been investigated in detail. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its degradation pathways under various conditions. These studies are crucial for understanding the compound's behavior in biological systems and for guiding the design of more stable derivatives.

Looking ahead, researchers are exploring the potential of (9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate in other therapeutic areas beyond oncology. Its modular structure makes it an attractive candidate for the development of covalent inhibitors and fluorescent probes for biological imaging. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (9H-fluoren-9-yl)methyl N-(5-ethynylpyrazin-2-yl)carbamate represents a promising scaffold in medicinal chemistry with diverse applications. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully exploit its therapeutic potential. Continued investigation into its structure-activity relationships and mechanism of action will be critical for the development of next-generation therapeutics based on this compound.